Cas no 65749-31-7 (N,N''-benzene-1,4-diyldiethanesulfonamide)

N,N''-benzene-1,4-diyldiethanesulfonamide structure
65749-31-7 structure
Product Name:N,N''-benzene-1,4-diyldiethanesulfonamide
CAS No:65749-31-7
MF:C10H16N2O4S2
MW:292.375040054321
CID:962477
PubChem ID:305616
Update Time:2025-04-19

N,N''-benzene-1,4-diyldiethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N,N''-benzene-1,4-diyldiethanesulfonamide
    • N-[4-(ethylsulfonylamino)phenyl]ethanesulfonamide
    • AC1L7782
    • AN-652
    • CTK5C3072
    • MolPort-000-643-409
    • NSC202644
    • Oprea1_866512
    • STK421940
    • CS-0362410
    • SR-01000239142
    • ethanesulfonic acid (4-ethanesulfonylamino-phenyl)-amide
    • AKOS002306472
    • N,N'-benzene-1,4-diyldiethanesulfonamide
    • N,N'-(1,4-phenylene)diethanesulfonamide
    • N-{4-[(ethylsulfonyl)amino]phenyl}ethanesulfonamide
    • DS-011910
    • NSC-202644
    • SR-01000239142-1
    • AN-652/12865131
    • Cambridge id 6623434
    • 65749-31-7
    • DTXSID80308177
    • Inchi: 1S/C10H16N2O4S2/c1-3-17(13,14)11-9-5-7-10(8-6-9)12-18(15,16)4-2/h5-8,11-12H,3-4H2,1-2H3
    • InChI Key: RUTXKZKEHVCGMP-UHFFFAOYSA-N
    • SMILES: S(CC)(NC1C=CC(=CC=1)NS(CC)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 292.05528
  • Monoisotopic Mass: 292.055148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.437
  • Boiling Point: 450.6°C at 760 mmHg
  • Flash Point: 226.3°C
  • Refractive Index: 1.606
  • PSA: 92.34
  • LogP: 3.51740
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